2-ethyl 4-isopropyl 5-{[3-(1,5-dimethyl-1H-pyrazol-4-yl)acryloyl]amino}-3-methyl-2,4-thiophenedicarboxylate

• Molecular Formula: C20H25N3O5S
• Molecular Weight: 419.5g/mol
• IUPAC Name: 2-O-ethyl 4-O-propan-2-yl 5-[[(E)-3-(1,5-dimethylpyrazol-4-yl)prop-2-enoyl]amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C20H25N3O5S/c1-7-27-20(26)17-12(4)16(19(25)28-11(2)3)18(29-17)22-15(24)9-8-14-10-21-23(6)13(14)5/h8-11H,7H2,1-6H3,(H,22,24)/b9-8+
• InChI Key: SZBCJUOOURRSEM-CMDGGOBGSA-N
• Isomeric SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)/C=C/C2=C(N(N=C2)C)C)C(=O)OC(C)C)C
• SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C=CC2=C(N(N=C2)C)C)C(=O)OC(C)C)C

Description

5-[[3-(1,5-dimethyl-4-pyrazolyl)-1-oxoprop-2-enyl]amino]-3-methylthiophene-2,4-dicarboxylic acid O2-ethyl ester O4-propan-2-yl ester is a secondary carboxamide, an ethyl ester, an isopropyl ester, a member of thiophenes and a member of pyrazoles.

Scientific Research Applications

Crystal Structure and Bioactivity

• A study by Minga (2005) synthesized a compound similar to the one , focusing on its crystal structure and indicating fungicidal and plant growth regulation activities. This suggests potential applications in agriculture and biochemistry (Minga, 2005).

Antimicrobial and Anticancer Activities

• Research by Hafez, El-Gazzar, and Al-Hussain (2016) on pyrazole derivatives, including the studied compound, revealed significant in vitro antimicrobial and anticancer activity, suggesting its utility in medical and pharmacological research (Hafez et al., 2016).

Chemical Synthesis and Reactivity

• Farag, Dawood, and Elmenoufy (2004) explored the synthesis of related compounds, demonstrating the compound’s relevance in chemical synthesis and potential applications in developing new chemical entities (Farag et al., 2004).

Structural Analysis and Derivatives

• Mnguni and Lemmerer (2015) conducted a structural study on derivatives of a similar compound, providing insights into its chemical behavior and potential for modification in various applications (Mnguni & Lemmerer, 2015).

Modification for Medical Applications

• Aly and El-Mohdy (2015) modified related compounds for potential medical applications, highlighting its versatility in creating polymers with enhanced biological activities (Aly & El-Mohdy, 2015).

Corrosion Inhibition

• Wang et al. (2006) conducted a theoretical study on bipyrazolic-type compounds, including the one , for potential use as corrosion inhibitors, indicating its utility in industrial applications (Wang et al., 2006).